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Compound of Interest

Compound Name:
Dodecyltrimethylammonium

bromide

Cat. No.: B133476 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemicals is paramount. This guide provides essential, immediate safety and

logistical information for Dodecyltrimethylammonium bromide (DTAB), a cationic surfactant

commonly used in laboratory settings.

Hazard Identification and Classification
Dodecyltrimethylammonium bromide (CAS No. 1119-94-4) is classified as a hazardous

substance.[1][2] It is crucial to be aware of its potential dangers before handling.

GHS Hazard Statements:

H301/H302: Toxic or harmful if swallowed.[2][3][4][5]

H315: Causes skin irritation.[2][3][4][5][6]

H319: Causes serious eye irritation.[2][3][4][5][6]

H335: May cause respiratory irritation.[2][4][6][7]

H410: Very toxic to aquatic life with long-lasting effects.[2][3][5][6][8]
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Hazard Classification Category

Acute Oral Toxicity Category 3 or 4[1][3]

Skin Corrosion/Irritation Category 2[1][3]

Serious Eye Damage/Irritation Category 2/2A[1][3]

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)[1][2]

Hazardous to the Aquatic Environment (Acute) Category 1[2][7]

Hazardous to the Aquatic Environment (Chronic) Category 1[2][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling DTAB to minimize

exposure and ensure personal safety.
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Protection Type Specific Recommendations Rationale

Eye/Face Protection

Tightly sealed safety goggles

or safety glasses with side-

shields conforming to EN166

(EU) or NIOSH (US)

standards.[2][6][9][10]

To prevent eye contact which

can cause serious irritation.[2]

[6]

Hand Protection

Impervious chemical-resistant

gloves (e.g., nitrile rubber).

Gloves must be inspected

before use.[2][6][10]

To prevent skin contact which

causes irritation.[2][6]

Body Protection

Protective work clothing or a

lab coat. A complete suit

protecting against chemicals

may be required depending on

the scale of work.[2][6]

To protect skin from accidental

splashes or spills.

Respiratory Protection

Use a suitable respirator (e.g.,

P95 or P1) if high

concentrations are present, if

dust is generated, or if

experiencing respiratory

irritation.[2][6][9]

To prevent respiratory tract

irritation.[2][6]

Step-by-Step Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical for maintaining a safe laboratory

environment.

Handling:

Ventilation: Always handle Dodecyltrimethylammonium bromide in a well-ventilated area,

preferably in a chemical fume hood.[3][6][9]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[2]

[3][6] Do not eat, drink, or smoke in the handling area.[3][10][11]
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Prevent Dust Formation: Handle the solid powder carefully to avoid creating dust.[1][2][3][9]

Grounding: Use non-sparking tools and prevent fire caused by electrostatic discharge.[9][10]

Hygiene: Wash hands thoroughly with soap and water after handling and before breaks.[2][6]

[10]

Storage:

Container: Keep the container tightly sealed in a dry, cool, and well-ventilated place.[1][2][6]

[9][10]

Hygroscopic Nature: DTAB is hygroscopic; protect it from humidity and water.[1][6]

Incompatible Materials: Store away from strong oxidizing agents, bases, and moisture.[1][6]

[7][11]

Labeling: Ensure all containers are clearly labeled.[11]

Emergency and Disposal Plans
Immediate and appropriate responses to emergencies and proper disposal are essential for

safety and environmental protection.

First Aid Measures:
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Exposure Route Immediate Action

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration. Seek

immediate medical attention.[6][10]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical advice if irritation

persists.[3][6][10]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes and

consult a doctor.[2][6][10]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[6][10]

Spill Response Workflow:

Caption: Workflow for managing a Dodecyltrimethylammonium bromide spill.

Disposal Plan: Dodecyltrimethylammonium bromide and its container must be disposed of

as hazardous waste.[2][6]

Consult Regulations: Always consult federal, state, and local regulations for proper disposal.

[6]

Licensed Disposal Company: Offer surplus and non-recyclable solutions to a licensed

disposal company.[2]

Incineration: One recommended method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

Environmental Precaution: Do not allow the product to enter drains or water systems as it is

very toxic to aquatic life.[2][3][6][8][9] Use appropriate containers to avoid environmental

contamination.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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